Cas no 1152576-83-4 (2-(4-Amino-1h-pyrazol-1-yl)-N-(2-methoxyethyl)propanamide)

• Product Name: 2-(4-Amino-1h-pyrazol-1-yl)-N-(2-methoxyethyl)propanamide
• CAS No: 1152576-83-4
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 6220446
• PubChem ID: 43116754
• Update Time: 2025-05-19

2-(4-Amino-1h-pyrazol-1-yl)-N-(2-methoxyethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• CS-0276803
• EN300-804465
• 2-(4-Amino-1h-pyrazol-1-yl)-N-(2-methoxyethyl)propanamide
• 1152576-83-4

• Inchi： 1S/C9H16N4O2/c1-7(9(14)11-3-4-15-2)13-6-8(10)5-12-13/h5-7H,3-4,10H2,1-2H3,(H,11,14)
• InChI Key： XEKNLOOXXDSSCO-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C=C(C=N1)N)NCCOC

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(4-Amino-1h-pyrazol-1-yl)-N-(2-methoxyethyl)propanamide

Comprehensive Overview of 2-(4-Amino-1H-pyrazol-1-yl)-N-(2-methoxyethyl)propanamide (CAS No. 1152576-83-4)

2-(4-Amino-1H-pyrazol-1-yl)-N-(2-methoxyethyl)propanamide, with the CAS number 1152576-83-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic IUPAC name, belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The presence of both amino and methoxyethyl functional groups in its structure makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for pyrazole-based compounds has surged due to their potential applications in targeted therapies and precision medicine. Researchers are particularly interested in 2-(4-Amino-1H-pyrazol-1-yl)-N-(2-methoxyethyl)propanamide because of its unique molecular framework, which allows for selective interactions with biological targets. This compound is often explored in the context of kinase inhibition, a hot topic in cancer research and autoimmune disease treatment.

The synthesis of CAS 1152576-83-4 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its chemical stability and solubility profile make it suitable for various formulation studies. Notably, the methoxyethyl side chain enhances its lipophilicity, which is critical for drug delivery systems. These properties align with current trends in biopharmaceutical optimization, where researchers prioritize compounds with balanced pharmacokinetic and pharmacodynamic properties.

From an industrial perspective, 2-(4-Amino-1H-pyrazol-1-yl)-N-(2-methoxyethyl)propanamide is often discussed in forums focusing on small molecule APIs (Active Pharmaceutical Ingredients). Its potential as a building block for next-generation therapeutics has led to collaborations between academic institutions and pharma companies. Questions frequently searched online include: "What are the applications of pyrazole derivatives in medicine?" and "How does CAS 1152576-83-4 compare to other kinase inhibitors?" These queries reflect the compound's relevance in contemporary drug design.

In addition to its pharmaceutical applications, 1152576-83-4 is also studied for its structure-activity relationships (SAR). Computational chemists use molecular docking simulations to predict its binding affinity with proteins, a method gaining traction due to advancements in AI-driven drug discovery. This aligns with the growing interest in cheminformatics and virtual screening tools, which are revolutionizing how researchers identify promising compounds.

Environmental and sustainability considerations are also part of the discourse surrounding 2-(4-Amino-1H-pyrazol-1-yl)-N-(2-methoxyethyl)propanamide. Green chemistry principles are increasingly applied to its synthesis to minimize waste generation and energy consumption. This resonates with the broader push for eco-friendly manufacturing in the chemical industry.

In summary, CAS 1152576-83-4 represents a compelling case study in modern medicinal chemistry. Its multifunctional design, combined with its applicability in high-impact research areas, ensures its continued prominence in scientific literature. As the field evolves, this compound will likely remain a focal point for innovations in therapeutic development and molecular biology.